Cas no 2090268-86-1 (4-methyl-2-oxopiperidine-4-carboxylic acid)
4-methyl-2-oxopiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylic acid, 4-methyl-2-oxo-
- 4-methyl-2-oxopiperidine-4-carboxylic acid
-
- MDL: MFCD30693022
- Inchi: 1S/C7H11NO3/c1-7(6(10)11)2-3-8-5(9)4-7/h2-4H2,1H3,(H,8,9)(H,10,11)
- InChI Key: ANOYGTGKXHNOLZ-UHFFFAOYSA-N
- SMILES: N1CCC(C)(C(O)=O)CC1=O
4-methyl-2-oxopiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-315854-1g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 1g |
$1485.0 | 2023-09-05 | ||
| Enamine | EN300-315854-5g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 5g |
$4309.0 | 2023-09-05 | ||
| Enamine | EN300-315854-10g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 10g |
$6390.0 | 2023-09-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01037612-1g |
4-Methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 95% | 1g |
¥7343.0 | 2023-02-25 | |
| Enamine | EN300-315854-0.05g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 95.0% | 0.05g |
$344.0 | 2025-03-19 | |
| Enamine | EN300-315854-0.1g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 95.0% | 0.1g |
$515.0 | 2025-03-19 | |
| Enamine | EN300-315854-0.25g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 95.0% | 0.25g |
$735.0 | 2025-03-19 | |
| Enamine | EN300-315854-0.5g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 95.0% | 0.5g |
$1158.0 | 2025-03-19 | |
| Enamine | EN300-315854-1.0g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 95.0% | 1.0g |
$1485.0 | 2025-03-19 | |
| Enamine | EN300-315854-2.5g |
4-methyl-2-oxopiperidine-4-carboxylic acid |
2090268-86-1 | 95.0% | 2.5g |
$2912.0 | 2025-03-19 |
4-methyl-2-oxopiperidine-4-carboxylic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-methyl-2-oxopiperidine-4-carboxylic acid
4-Methyl-2-oxopiperidine-4-carboxylic Acid (CAS 2090268-86-1): A Versatile Building Block in Organic Synthesis
In the realm of organic chemistry, 4-methyl-2-oxopiperidine-4-carboxylic acid (CAS 2090268-86-1) has emerged as a valuable synthetic intermediate with diverse applications. This six-membered heterocyclic compound, featuring both a carboxylic acid and a ketone functional group, serves as a crucial building block for pharmaceutical research and fine chemical synthesis. The growing interest in piperidine derivatives within medicinal chemistry has significantly increased demand for this specialized compound.
The molecular structure of 4-methyl-2-oxopiperidine-4-carboxylic acid combines the rigidity of a piperidine ring with the reactivity of two important functional groups. This unique combination makes it particularly useful for constructing more complex molecular architectures. Researchers frequently employ this compound in the synthesis of drug-like molecules, where the piperidine scaffold often serves as a privileged structure in bioactive compounds. Recent studies highlight its importance in developing potential treatments for neurological disorders, a major focus area in current pharmaceutical research.
From a synthetic chemistry perspective, 4-methyl-2-oxopiperidine-4-carboxylic acid offers multiple sites for chemical modification. The carboxylic acid group can undergo various transformations including amidation, esterification, or reduction, while the ketone functionality provides opportunities for nucleophilic addition or reductive amination. These versatile reaction pathways make it particularly valuable for structure-activity relationship studies in drug discovery programs.
The compound's physicochemical properties contribute significantly to its utility in medicinal chemistry. With a molecular weight of 157.16 g/mol and the presence of both hydrogen bond donor and acceptor groups, 4-methyl-2-oxopiperidine-4-carboxylic acid typically exhibits good solubility in polar organic solvents, facilitating its use in various synthetic protocols. These characteristics align well with current trends in drug design that emphasize molecular properties optimization for improved pharmacokinetics.
In the context of green chemistry initiatives, synthetic methodologies utilizing 4-methyl-2-oxopiperidine-4-carboxylic acid have evolved to incorporate more sustainable approaches. Recent literature describes catalytic methods for its derivatization that minimize waste generation and reduce reliance on hazardous reagents. This aligns with the pharmaceutical industry's growing commitment to environmentally friendly synthesis and process intensification.
The commercial availability of 4-methyl-2-oxopiperidine-4-carboxylic acid has expanded significantly in recent years to meet growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound with high purity (>95%) suitable for most synthetic applications. Current market analysis indicates steady growth in the fine chemicals sector, particularly for specialized building blocks like this piperidine derivative.
Analytical characterization of 4-methyl-2-oxopiperidine-4-carboxylic acid typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm both identity and purity, essential parameters for research applications. The compound's stability under standard laboratory conditions makes it convenient for storage and handling, though recommendations generally include protection from moisture and storage at controlled temperatures.
Looking toward future applications, researchers are exploring novel derivatives of 4-methyl-2-oxopiperidine-4-carboxylic acid for various therapeutic areas. Particularly promising directions include its incorporation into small molecule modulators of protein-protein interactions and its use in developing targeted therapeutics with improved selectivity. These developments reflect broader trends in precision medicine and personalized treatment approaches.
For synthetic chemists working with 4-methyl-2-oxopiperidine-4-carboxylic acid, several practical considerations merit attention. The compound's bifunctional nature requires careful selection of protecting group strategies when performing selective modifications. Recent methodological advances have expanded the toolkit available for such transformations, including innovative catalytic systems and flow chemistry approaches that enhance efficiency and selectivity.
The scientific literature contains numerous examples of 4-methyl-2-oxopiperidine-4-carboxylic acid serving as a key intermediate in complex syntheses. These case studies demonstrate its versatility across different therapeutic areas and highlight its role in streamlining synthetic routes to biologically active compounds. Such applications underscore the compound's importance in modern medicinal chemistry workflows.
Quality control protocols for 4-methyl-2-oxopiperidine-4-carboxylic acid have become increasingly sophisticated, reflecting the compound's growing importance in pharmaceutical development. Current good manufacturing practice (cGMP) standards now apply to its production when intended for use in drug substance synthesis, ensuring consistency and reliability for critical applications.
From a regulatory perspective, 4-methyl-2-oxopiperidine-4-carboxylic acid falls into the category of general synthetic intermediates without specific restrictions in most jurisdictions. However, researchers should always verify local regulations when planning its use, particularly in pharmaceutical applications where documentation of sourcing and quality may be required for regulatory submissions.
The intellectual property landscape surrounding 4-methyl-2-oxopiperidine-4-carboxylic acid derivatives continues to evolve, with numerous patents filed in recent years covering novel synthetic methods and therapeutic applications. This active patent activity reflects the compound's significance in current drug discovery efforts and suggests ongoing innovation in its utilization.
In educational settings, 4-methyl-2-oxopiperidine-4-carboxylic acid serves as an excellent example for teaching advanced concepts in heterocyclic chemistry and retrosynthetic analysis. Its straightforward synthesis from commercially available starting materials makes it accessible for laboratory courses while still illustrating important principles of molecular design and functional group interconversion.
Looking ahead, the role of 4-methyl-2-oxopiperidine-4-carboxylic acid in chemical research appears set to expand further. Emerging applications in materials science, particularly in the development of functional organic materials, represent an exciting new direction for this versatile building block. These developments promise to extend its utility beyond traditional pharmaceutical applications into new areas of scientific inquiry.
2090268-86-1 (4-methyl-2-oxopiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)